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Compound of Interest

Compound Name: 5-Carboxy-2-thiouracil

Cat. No.: B1587762 Get Quote

A Technical Guide to 5-Carboxy-2-thiouracil
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

biological significance of 5-Carboxy-2-thiouracil. This compound, a derivative of thiouracil,

has garnered interest for its potential applications in medicinal chemistry, particularly in the

development of novel therapeutic agents.

Core Physicochemical Properties
5-Carboxy-2-thiouracil, also known by its synonyms 2-Thiouracil-5-carboxylic acid and 5-

Carboxy-4-hydroxy-2-thiopyrimidine, is a pyrimidine analogue.[1] Its fundamental properties are

summarized below.
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Property Value Source

Molecular Weight 172.16 g/mol [1][2][3]

Chemical Formula C₅H₄N₂O₃S [1][3]

Appearance Powder [3]

Purity ≥98% [1]

Solubility
Soluble in 1 M NaOH (50

mg/mL)

IUPAC Name
4-oxo-2-sulfanylidene-1H-

pyrimidine-5-carboxylic acid
[3]

CAS Number 23945-50-8 [1]

Biological Activity and Applications
5-Carboxy-2-thiouracil is recognized for its potential as an anti-tumor agent, an activity that is

notably enhanced when it forms complexes with metal ions.[1][2][4] Research has

demonstrated that metal complexes involving Mn(II), Co(II), Ni(II), Cu(II), Zn(II), and Cd(II)

exhibit anti-tumor activity against Sarcoma-180 tumor cells both in vivo and in vitro.[4]

Additionally, this compound serves as a precursor for producing methylhydrazonium salts with

potential anti-bacterial and anti-tumor properties.

The logical workflow for investigating the primary biological application of 5-Carboxy-2-
thiouracil is illustrated below.
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Application Workflow for 5-Carboxy-2-thiouracil.
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Experimental Protocols
Detailed, step-by-step synthesis protocols for 5-Carboxy-2-thiouracil are not extensively

documented in the provided literature. However, the synthesis of structurally related thiouracil

derivatives often involves the condensation of a substituted thiourea with a malonic acid

derivative. A generalized experimental workflow for the synthesis of such compounds is

outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1587762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

N-Substituted Thiourea

One-Pot Condensation Reaction
(Pyridine, Microwave Irradiation)

Diethyl Ethoxymalonate
(or similar malonic ester)

Reaction Mixture

Work-up & Purification
(e.g., Filtration, Recrystallization)

5-Carbethoxy-2-thiouracil Analogue

Hydrolysis of Ester

Final Product:
5-Carboxy-2-thiouracil

Click to download full resolution via product page

Generalized Synthesis Workflow.
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Note on Synthesis: The protocol for synthesizing 5-carbethoxy-2-thiouracil analogues involves

a one-pot, two-component reaction.[5] Specifically, N-substituted thioureas are condensed with

diethyl ethoxymalonate under microwave irradiation in the presence of pyridine to yield the

corresponding ethyl ester derivative.[5] Subsequent hydrolysis of the ethyl ester group would

be required to yield the final 5-Carboxy-2-thiouracil product.

Characterization Methods
The characterization of 5-Carboxy-2-thiouracil and its metal complexes typically involves a

suite of analytical techniques to confirm the structure, purity, and physicochemical properties of

the synthesized compounds. These methods include:

Elemental Analysis: To determine the empirical formula.

Infrared (IR) Spectroscopy: To identify functional groups.

Electronic (UV-Vis) Spectra: To study electronic transitions.

Magnetic Susceptibility Measurements: For characterizing metal complexes.

Powder X-ray Diffraction (XRD): To determine the crystal structure of the solid material.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure in

solution.

Mass Spectrometry (MS): To confirm the molecular weight.

Thin-Layer Chromatography (TLC): To assess purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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